Cas no 2168879-38-5 (1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2168879-38-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6023505
• PubChem ID: 165503754
• Update Time: 2025-06-09

1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• EN300-1461201
• 2168879-38-5

• Inchi： 1S/C11H18N2O/c1-4-10(5-2)6-13-7-11(8-14)9(3)12-13/h7-8,10H,4-6H2,1-3H3
• InChI Key： ZQHHAHDDFYQEQR-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1)CC(CC)CC

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2168879-38-5)

1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde, identified by its CAS number 2168879-38-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the pyrazole family, which is well-documented for its wide-ranging pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of an aldehyde group at the 4-position and specific alkyl substituents at the 1- and 3-positions enhances its chemical reactivity, making it a valuable scaffold for further derivatization and drug development.

The molecular structure of 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde consists of a six-membered aromatic ring containing two nitrogen atoms, with an aldehyde functional group attached to one of the carbon atoms. The 1-position is substituted with a 2-ethylbutyl group, contributing to the compound's lipophilicity, while the 3-position is occupied by a methyl group. This arrangement not only influences the compound's solubility and metabolic stability but also plays a crucial role in determining its interaction with biological targets.

In recent years, there has been a growing interest in exploring novel pyrazole derivatives for their therapeutic potential. The aldehyde moiety in 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde serves as a versatile handle for chemical modifications, allowing researchers to introduce various functional groups and explore different pharmacophores. This flexibility has made it a popular choice for synthesizing analogs with enhanced biological activity or improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Pyrazole derivatives have been extensively studied for their ability to inhibit key enzymes involved in tumor growth and progression. For instance, studies have shown that certain pyrazole-based compounds can modulate the activity of kinases and other signaling molecules that are critical for cancer cell proliferation. The structural features of 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde, particularly the aldehyde group and the alkyl substituents, may contribute to its ability to interact with these targets effectively.

Furthermore, the compound's lipophilicity, influenced by the 2-ethylbutyl group, could enhance its membrane permeability, which is often essential for achieving effective intracellular concentrations. This property makes it a promising candidate for oral administration or delivery via other non-invasive routes. Additionally, the metabolic stability imparted by the methyl group at the 3-position could prolong its half-life in vivo, allowing for less frequent dosing and improved patient compliance.

Recent advancements in computational chemistry have also facilitated the rapid screening of pyrazole derivatives like 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde for potential drug candidates. Molecular docking studies have been employed to predict how this compound might bind to various biological targets, providing insights into its mechanism of action. These computational approaches have complemented traditional experimental methods, enabling researchers to identify promising leads more efficiently.

The synthesis of 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the desired alkyl groups while maintaining regioselectivity.

In conclusion, 1-(2-ethylbutyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2168879-38-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and lipophilicity, make it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to evolve, further exploration of this compound's biological activities and pharmacological properties will undoubtedly contribute valuable insights into future drug discovery efforts.